4-(Chloromethyl)-2-methylthiazole hydrochloride

Specification

• CAS No.: 77470-53-2
• Molecular Formula: C5H7Cl2NS
• Molecular Weight: 184.09 g/mol
• IUPAC Name: 4-(chloromethyl)-2-methyl-1,3-thiazole;hydrochloride
• Standard InChI: InChI=1S/C5H6ClNS.ClH/c1-4-7-5(2-6)3-8-4;/h3H,2H2,1H3;1H
• Standard InChI Key: YGKDISJLDVGNOR-UHFFFAOYSA-N
• SMILES: CC1=NC(=CS1)CCl.Cl
• Canonical SMILES: CC1=[NH+]C(=CS1)CCl.[Cl-]

Introduction

4-(Chloromethyl)-2-methylthiazole hydrochloride, a compound with the CAS number 77470-53-2, is an important chemical in pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in various synthetic pathways, particularly for developing anti-infective agents and anticancer drugs.

Synthesis and Reactions

The synthesis of 4-(Chloromethyl)-2-methylthiazole hydrochloride typically involves the reaction of thiourea with appropriate halogenated compounds. For example, one method involves stirring equimolar amounts of thiourea and 1,3-dichloropropanone in ethanol at room temperature, followed by cooling to facilitate crystallization.

Applications

4-(Chloromethyl)-2-methylthiazole hydrochloride is utilized across various fields:

• Pharmaceutical Development:

  • Acts as an intermediate in synthesizing pharmaceuticals, particularly anti-infective and anticancer agents.

• Agricultural Chemicals:

  • Used in formulating pesticides and herbicides for enhanced crop protection.

• Biochemical Research:

  • Employed in enzyme inhibition studies and receptor binding research to develop new therapeutic strategies.

• Material Science:

  • Applied in creating specialty polymers and coatings that offer improved durability.

• Analytical Chemistry:

  • Functions as a reagent aiding in the detection and quantification of other substances in complex mixtures.

Research Findings

Recent studies have highlighted the compound's potential in various therapeutic applications:

• A study focused on its role as an intermediate for developing selective COX-2 inhibitors, indicating its significance in anti-inflammatory drug development.

• Another research explored its efficacy against Trypanosoma brucei, validating it as a potential drug candidate due to its enzyme inhibition properties.